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Compound of Interest

Compound Name: Direct Black 168

Cat. No.: B12375425

For Researchers, Scientists, and Professionals in Material Science and Industrial Chemistry.

These notes provide a comprehensive overview and a generalized protocol for the application
of C.l. Direct Black 168 (CAS No: 85631-88-5) for dyeing leather substrates. Direct Black 168
is a water-soluble, trisazo-class direct dye known for producing a deep black hue.[1][2][3] While
primarily used for cellulosic fibers, it also finds application in leather and paper coloration.[3][4]
Its utility in the leather industry stems from its good affinity, uniform color production, and ease
of use in aqueous systems.[3][5]

Physicochemical and Technical Data

Summarized below are the key properties of Direct Black 168, compiled from various technical
data sheets. These parameters are crucial for designing and troubleshooting the dyeing
process.
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Property Value | Description Source(s)
C.l. Name Direct Black 168 [2]

C.l. Number 335475 (1116171
CAS Number 85631-88-5 [1][6]
Chemical Class Trisazo Dye [1][2]

Physical Form

Black / Dark Grey Powder

[1](5](6]

Molecular Formula Cs4H23NsNaz011S3 [2][7]
Molecular Weight 884.76 g/mol [21[7]
Solubility in Water ~25g/L [6]
pH (1% Solution) 6.0-7.0 [5]
Purity >98% [5]

Primary Application

Cotton, Viscose, Silk, and

Leather Dyeing

[2103][41[7]

Fastness Properties

Light Fastness (1-8) 3-4 [6]1[7]
Washing Fastness (1-5) 1-2 [7]
Rubbing Fastness (Dry) 4 [7]
Rubbing Fastness (Wet) 3 [7]

Principle of Application

Direct dyes are anionic dyes that have a high affinity for cellulosic materials. Their application

to leather, a protein-based substrate (collagen), relies on the formation of hydrogen bonds and

van der Waals forces between the dye molecules and the leather fibers. The process is

typically carried out in a neutral or slightly acidic pH bath, where the dye molecules penetrate

the leather structure. The large molecular size of Direct Black 168 aids in its substantivity.

Fixation agents are subsequently used to improve the dye's fastness properties, particularly its
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resistance to washing and rubbing, by forming larger, less soluble complexes within the leather
matrix.

Generalized Experimental Protocol for Drum Dyeing

This protocol describes a general procedure for dyeing chrome-tanned leather using Direct
Black 168 in a laboratory or pilot-scale dyeing drum. All percentages are based on the shaved
weight of the leather.

3.1 Materials and Equipment
e Substrate: Chrome-tanned leather, shaved to desired thickness.
e Dye: C.I. Direct Black 168 powder.

e Chemicals:

o

Ammonia (for de-acidification)

o

Formic Acid (for pH adjustment and fixation)

[¢]

Anionic Wetting Agent

o

Cationic Dye Fixing Agent

o

Deionized Water

e Equipment:

[¢]

Laboratory-scale dyeing drum

[¢]

pH meter

Thermometer

o

o

Weighing balance

[¢]

Beakers and graduated cylinders

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12375425?utm_src=pdf-body
https://www.benchchem.com/product/b12375425?utm_src=pdf-body
https://www.benchchem.com/product/b12375425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

3.2 Procedure
e Washing and Neutralization (Pre-Dyeing)
1. Load the shaved leather into the dyeing drum.
2. Add 200% water at 35°C.
3. Add 0.5% anionic wetting agent.
4. Run the drum for 30 minutes. Drain the float.
5. Add 150% water at 40°C.
6. Add 1.0% - 2.0% ammonia, depending on the initial pH of the leather.

7. Run the drum for 60-90 minutes, or until the pH of the leather cross-section is between 6.0
and 6.5.

8. Drain the float and wash the leather with 200% water at 40°C for 15 minutes. Drain.
e Dyeing
1. Set a new float with 100% water at 40°C.
2. Dissolve 2.0% - 5.0% Direct Black 168 in hot water (50-60°C) and add it to the drum.
3. Run the drum for 60 minutes to allow for dye penetration.
4. Increase the temperature to 50-60°C.

5. Add 1.0% - 2.0% formic acid (diluted 1:10 with water) in two intervals, 15 minutes apart, to
gradually lower the pH and exhaust the dye.

6. Run the drum for an additional 45-60 minutes.
7. Check for dye exhaustion in the float. Drain the float.

» Fixation and Washing (Post-Dyeing)
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1. Wash the leather with 200% water at 40°C for 15 minutes. Drain.
2. Set a new float with 100% water at 35°C.
3. Add 1.5% - 3.0% cationic dye fixing agent.
4. Run the drum for 30 minutes.
5. Add 1.0% formic acid (diluted 1:10) to fix the agent.
6. Run for an additional 20 minutes. Drain the float.
7. Rinse thoroughly with cold water for 10 minutes.
e Drying and Finishing

1. The dyed leather should be set out, hooked, and allowed to air dry or vacuum dry
according to standard procedures.

2. Once dry, the leather can be conditioned and finished as required.

Visualized Workflows and Logic

4.1 Experimental Workflow for Leather Dyeing

The following diagram illustrates the sequential steps involved in the leather dyeing process
with Direct Black 168, from substrate preparation to the final product.
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Workflow for Leather Dyeing with Direct Black 168

Start: Chrome-Tanned Leather

1. Washing & Neutralization
- Wetting Agent
- Ammonia (pH 6.0-6.5)

2. Dyeing
- Add Dissolved Direct Black 168
- Run for 60 min @ 40°C

3. Dye Exhaustion
- Increase Temp to 50-60°C
- Add Formic Acid (gradual)

[4. Intermediate Wa.er

5. Fixation

- Add Cationic Fixing Agent
- Add Formic Acid

6. Final Rinse
7. Drying
- Air Dry / Vacuum Dry
[8. Conditioning & Finishing]

End: Dyed Leather

Click to download full resolution via product page

A flowchart of the Direct Black 168 leather dyeing process.
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4.2 Troubleshooting Common Dyeing Issues

This decision tree provides a logical approach to diagnosing and resolving common problems
encountered during the leather dyeing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Direct Black 168 in
Leather Dyeing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375425#application-of-direct-black-168-in-leather-

dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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